Cas no 530145-57-4 (Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-)

Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-, is a halogenated aromatic compound featuring bromine, fluorine, and iodine substituents on a benzene ring. Its multi-halogenated structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic aromatic substitutions. The presence of both electron-withdrawing (fluoro, bromo, iodo) groups enhances its reactivity in selective functionalization processes. This compound is useful in pharmaceutical and agrochemical research, where precise halogen positioning is critical for bioactivity. Its stability under standard conditions allows for convenient handling and storage. The distinct halogen pattern also facilitates regioselective transformations, making it a versatile building block for complex molecular architectures.

Benzene, 1-bromo-2,3,4-trifluoro-5-iodo- structure

530145-57-4 structure

Product Name:Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-

CAS No:530145-57-4

MF:C₆HBrF₃I

MW:336.875823736191

MDL:MFCD28977279

CID:4023126

PubChem ID:10860670

Update Time:2025-05-27

Benzene, 1-bromo-2,3,4-trifluoro-5-iodo- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-
- 1-bromo-2,3,4-trifluoro-5-iodobenzene
- 530145-57-4
- AKOS024264344
- E94030
- MFCD28977279
- CS-0191549
- MDL： MFCD28977279
- Inchi： 1S/C6HBrF3I/c7-2-1-3(11)5(9)6(10)4(2)8/h1H
- InChI Key： QCDSXBAZXMUXSM-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(I)=C(F)C(F)=C1F

Computed Properties

Exact Mass: 335.82584Da
Monoisotopic Mass: 335.82584Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 0Å²

Benzene, 1-bromo-2,3,4-trifluoro-5-iodo- Pricemore >>

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